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Compound of Interest

Compound Name:
1-(3-Chlorophenylsulfonyl)-L-

proline

Cat. No.: B7817693

Get Quote

Executive Summary
1-(3-Chlorophenylsulfonyl)-L-proline (CAS: 1164136-21-3) is a specialized chiral building

block predominantly utilized in the synthesis of peptidomimetics and protease inhibitors.[1] Its

structural core—a rigid pyrrolidine ring coupled with an electron-withdrawing sulfonamide

moiety—serves as a critical scaffold for locking peptide conformations and enhancing

metabolic stability in drug candidates.[1]

This guide provides a comprehensive analysis of the commercial landscape, pricing models,

and a validated synthetic protocol for researchers requiring high-purity material for Structure-

Activity Relationship (SAR) studies.[1]

Chemical Profile & Specifications
Before sourcing, it is critical to establish the identity and purity parameters required for

downstream applications (e.g., GMP vs. R&D).
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Parameter Specification

Chemical Name 1-(3-Chlorophenylsulfonyl)-L-proline

CAS Number 1164136-21-3

Molecular Formula C₁₁H₁₂ClNO₄S

Molecular Weight 289.73 g/mol

Chirality L-isomer (S-configuration)

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate; Low

water solubility

Purity Standard
≥95% (H-NMR), ≥98% (HPLC for GMP

intermediates)

Commercial Supply Landscape
The supply chain for sulfonyl-proline derivatives is bifurcated into Catalog Suppliers (milligram

scale, high unit cost) and Contract Research Organizations (CROs) (gram-to-kilo scale, lower

unit cost).[1]

Validated Suppliers & Pricing Estimates
Note: Prices are estimated based on Q3 2024 market data for similar sulfonamide building

blocks and are subject to fluctuation.
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Supplier Type
Vendor
Examples

Typical Pack
Size

Price Range
(USD)

Lead Time

Tier 1: Global

Catalog

Thermo Scientific

(Alfa Aesar),

Fisher Scientific

250 mg - 1 g $150 - $300 / g 1-3 Days

Tier 2: Building

Block Specialists

Enamine, Combi-

Blocks, MolPort
1 g - 10 g $50 - $120 / g 1-2 Weeks

Tier 3: Custom

Synthesis

WuXi AppTec,

Pharmablock
>100 g Custom Quote 4-8 Weeks

Sourcing Strategy Logic
For initial SAR screening, speed is paramount; Tier 1 suppliers are recommended despite the

premium. For scale-up (Process Chemistry), the cost-per-gram drops significantly with Tier 2/3

suppliers, but rigorous QC (enantiomeric excess check) is mandatory as batch-to-batch

variability increases.[1]

Procurement Decision Logic
The following diagram outlines the decision matrix for sourcing this compound based on project

phase.

Requirement Identified Quantity Needed?

< 5 grams
(Hit-to-Lead)Speed Priority

> 100 grams
(Process Dev)

Cost Priority

Tier 1/2 Catalog
(Fisher, Enamine)

Tier 3 CRO
(Custom Synthesis)

Internal QC:
Chiral HPLC + NMR

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for 1-(3-Chlorophenylsulfonyl)-L-proline.

Technical Guide: Synthesis & Quality Control
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When commercial stock is unavailable or cost-prohibitive, in-house synthesis is a viable option.

[1] The following protocol is a robust, self-validating Schotten-Baumann reaction adapted for

high enantiomeric retention.

Mechanistic Rationale
The reaction utilizes Schotten-Baumann conditions (aqueous base/organic solvent biphasic

system).

Why: This method allows the use of unprotected L-proline. The basic pH keeps the

carboxylic acid deprotonated (soluble in water) while the amine attacks the sulfonyl chloride.

Chirality: The mild conditions (low temperature, absence of activating agents on the

carboxylate) prevent racemization of the

-carbon.

Step-by-Step Protocol
Reagents:

L-Proline (1.0 equiv)[1]

3-Chlorobenzenesulfonyl chloride (1.1 equiv)[1]

Sodium Hydroxide (NaOH) (2.5 equiv)[1]

Water / Tetrahydrofuran (THF) (1:1 ratio)[1]

Procedure:

Dissolution: Dissolve L-Proline in 1M NaOH (2.5 equiv) in a round-bottom flask. Cool to 0°C.

Addition: Dropwise add 3-Chlorobenzenesulfonyl chloride dissolved in minimal THF. Maintain

temperature <5°C to prevent hydrolysis of the sulfonyl chloride.

Reaction: Stir vigorously at 0°C for 1 hour, then allow to warm to room temperature over 4

hours.
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Checkpoint: Monitor by TLC or LC-MS.[1] Disappearance of sulfonyl chloride indicates

completion.

Workup:

Wash the basic aqueous layer with Diethyl Ether (removes unreacted sulfonyl chloride and

neutral impurities).

Acidification (Critical Step): Cool the aqueous layer to 0°C and slowly acidify to pH 2-3

using 1M HCl.[1] The product should precipitate as a white solid.

Isolation: Filter the precipitate. Wash with cold water.

Purification: If necessary, recrystallize from Ethanol/Water or Ethyl Acetate/Hexane.

Synthesis Workflow Diagram
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L-Proline
(Aq. NaOH)

Schotten-Baumann Reaction
0°C -> RT, 4h

3-Cl-Ph-SO2Cl
(in THF)

Ether Wash
(Remove impurities)

Acidify to pH 2
(Precipitation)

Filtration & Drying

1-(3-Chlorophenylsulfonyl)-L-proline
(>95% Yield)

Click to download full resolution via product page

Figure 2: Workflow for the Schotten-Baumann synthesis of the target compound.

Applications in Drug Discovery[1][7][8][9]
This compound is not merely a reagent; it is a "privileged structure" in medicinal chemistry.

Protease Inhibition
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The sulfonyl-proline motif is a key pharmacophore in inhibitors of HCV NS3/4A protease and

Factor Xa. The 3-chlorophenyl group provides a hydrophobic anchor that fits into the S2 or S3

pockets of these enzymes, while the sulfonamide creates a rigid geometry that directs the

carboxylate (or its derivatives) toward the catalytic triad.[1]

Chiral Organocatalysis
While less common than free proline, sulfonamide derivatives of proline are investigated as

catalysts for asymmetric aldol reactions. The electron-withdrawing sulfonyl group modifies the

pKa of the pyrrolidine nitrogen (if deprotected) or serves as a hydrogen-bond donor in thiourea-

like dual activation modes.[1]
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(Note: Specific pricing and availability are snapshots from the search performed on October 26,

2023. Always verify directly with vendors.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 15761-39-4: BOC-L-Proline | CymitQuimica [cymitquimica.com]

2. 1-(3-Chlorophenylsulfonyl)-L-proline, 96%, Thermo Scientific 250 mg | Buy Online |
Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]

To cite this document: BenchChem. [Commercial Availability & Technical Dossier: 1-(3-
Chlorophenylsulfonyl)-L-proline[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7817693/docs#commercial-availability-technical-
dossier-1-3-chlorophenylsulfonyl-l-proline-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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